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Compound of Interest

Compound Name: 2,4,6-Trimethylphenyl triflate

Cat. No.: B12513827

Get Quote

Executive Summary & Reactivity Profile
2,4,6-Trimethylphenyl triflate (Mesityl Triflate) is a highly reactive aryl sulfonate ester

commonly used in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura). While it

serves as a pseudohalide electrophile, its handling requires strict adherence to safety protocols

due to its corrosivity and delayed hydrolysis profile.

Critical Operational Warning: Unlike highly reactive triflic anhydride (

), which reacts violently with water, aryl triflates like Mesityl Triflate are kinetically stable toward
neutral water.

The Risk: Researchers often assume a simple water wash will "kill" the reagent. It will not.

Mesityl triflate can persist in aqueous waste streams, posing a delayed corrosion hazard and

potential toxicity risks.

The Solution: Effective neutralization requires active basic hydrolysis (high pH) to cleave the

sulfonate ester bond.
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Hazard Class GHS Category Signal Word Hazard Statement

Skin Corrosion Category 1B DANGER

Causes severe skin

burns and eye

damage (H314).[1][2]

Eye Damage Category 1 DANGER
Causes serious eye

damage (H318).[1][2]

Aquatic Toxicity Category 2 WARNING

Toxic to aquatic life

with long lasting

effects (H411).[2]

Disposal Decision Matrix
Do not treat all waste identical. Use this logic flow to determine the correct disposal route.
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Identify Waste Type

Is it Bulk Material?
(>10 mL or expired bottle)

Is it Trace Residue?
(Glassware, syringe, <1 mL)

No

DO NOT QUENCH
High Exotherm Risk

Yes

Chemical Decontamination
(Protocol A)

Yes

Lab Pack for Incineration
(Protocol B)

Collect as Hazardous
Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for Mesityl Triflate disposal. Bulk quantities must never be chemically

treated in the lab due to heat generation.

Protocol A: Chemical Decontamination (Residues
Only)
Scope: Use this for glassware rinsing, syringe cleaning, or quenching reaction aliquots (< 1

mL). Mechanism: Nucleophilic attack at the sulfur atom by hydroxide is required to cleave the

stable aryl-oxygen bond.

The Chemistry of Decontamination
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Mes-OTf: 2,4,6-Trimethylphenyl triflate

Mes-ONa: Sodium 2,4,6-trimethylphenolate (Water soluble, but toxic)

NaOTf: Sodium triflate (Benign salt)

Step-by-Step Procedure
Preparation:

Prepare a 2M NaOH in Methanol solution (or 2M NaOH in 1:1 Water/THF).

Note: Methanol is preferred as it solubilizes the organic triflate, ensuring contact with the

base.

Application:

Add the base solution to the contaminated glassware or residue.

Ratio: Use at least 20:1 volume ratio of Quench Solution to Contaminant.

Soak Time:

Allow to stand for 30 minutes. Agitate gently.

Verification: Check pH.[3] It must remain >10. If pH drops, add more base.

Final Disposal:

Pour the resulting mixture into the Halogenated Organic Waste container.

DO NOT pour down the drain.[2][4] The byproduct (2,4,6-trimethylphenol) is toxic to

aquatic life.

Protocol B: Bulk Disposal (Expired/Unused
Reagent)
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Scope: For bottles containing >10 mL of reagent. Directive:Incineration is the only acceptable

method. Attempting to neutralize bulk triflates in the lab can generate uncontrollable heat and

corrosive fumes (Triflic acid mist).

Packaging Instructions
Primary Container: Keep the reagent in its original glass bottle. Ensure the cap is TFE-lined

and tightly sealed.

Secondary Containment: Place the bottle in a polyethylene bag (Ziploc type) to contain

potential leaks.

Lab Packing:

Place the bagged bottle into a DOT-approved drum (usually 5-gallon bucket) lined with

vermiculite or absorbent pads.

Do not pack with incompatible materials (oxidizers, strong bases).[1]

Labeling:

Attach a hazardous waste tag.

Chemical Name: 2,4,6-Trimethylphenyl trifluoromethanesulfonate.

Hazards: Corrosive, Toxic.

RCRA Codes: See Section 5.

Regulatory & Waste Stream Management[5]
Proper coding ensures the waste contractor handles the material safely.
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Parameter Specification Notes

RCRA Code D002 (Corrosive)
Primary characteristic due to

potential acid release.

Secondary Code D001 (Ignitable)

Apply if the waste is dissolved

in flammable solvents

(MeOH/THF).

Container Type HDPE or Glass
Avoid metal containers

(corrosion risk).

Segregation Acid Waste
Store away from bases and

cyanides.

Emergency Procedures
Scenario: Spillage (> 10 mL) outside the fume hood.

Evacuate: Clear the immediate area. The vapors can be irritating.[5]

PPE: Wear nitrile gloves (double layer recommended), safety goggles, and a lab coat. If

fumes are heavy, respiratory protection is required.

Containment: Surround the spill with an inert absorbent (Vermiculite or Dry Sand). Do not

use paper towels (reaction with triflates can char paper).

Neutralization (On Spill):

Cover the absorbed spill with Sodium Carbonate (

) or Calcium Carbonate.

Why: These weak bases neutralize the acid without the violent heat evolution of strong

hydroxides.

Cleanup: Scoop the solid slurry into a wide-mouth hazardous waste jar. Label as "Spill

Debris: Corrosive/Organic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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